Cas no 494210-76-3 (Cytidine, 5-bromo-3'-O-methyl-)

• Product Name: Cytidine, 5-bromo-3'-O-methyl-
• CAS No: 494210-76-3
• MF: C₁₀H₁₄BrN₃O₅
• MW: 336.139261722565
• CID: 1533250
• PubChem ID: 71362645
• Update Time: 2025-04-21

Cytidine, 5-bromo-3'-O-methyl- Chemical and Physical Properties

Names and Identifiers

• Cytidine, 5-bromo-3'-O-methyl-
• 4-amino-5-bromo-1-[(2R,3R,4S,5R)-3-hydroxy-5-(hydroxymethyl)-4-methoxyoxolan-2-yl]pyrimidin-2-one
• DTXSID90786260
• 494210-76-3
• 5-Bromo-3'-O-methylcytidine

• Inchi： 1S/C10H14BrN3O5/c1-18-7-5(3-15)19-9(6(7)16)14-2-4(11)8(12)13-10(14)17/h2,5-7,9,15-16H,3H2,1H3,(H2,12,13,17)/t5-,6-,7-,9-/m1/s1
• InChI Key： KVKYMICBWIEBBJ-JXOAFFINSA-N
• SMILES： BrC1C(N)=NC(N(C=1)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)OC)O)=O

Computed Properties

• Exact Mass: 335.01172
• Monoisotopic Mass: 335.01168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 117.61